Cas no 150796-39-7 (4'-epi-EMtricitabine 4-AcetaMide 5'-O-Benzoyl)

• Product Name: 4'-epi-EMtricitabine 4-AcetaMide 5'-O-Benzoyl
• CAS No: 150796-39-7
• MF: C₁₇H₁₆FN₃O₅S
• MW: 393.4
• CID: 1058483
• PubChem ID: 124576401
• Update Time: 2025-05-24

4'-epi-EMtricitabine 4-AcetaMide 5'-O-Benzoyl Chemical and Physical Properties

Names and Identifiers

• 4’-epi-Emtricitabine 4-Acetamide 5’-O-Benzoyl
• 4'-epi-EMtricitabine 4-AcetaMide 5'-O-Benzoyl
• Emtricitabine N-Acetyl O-Benzoyl
• Acetamide, N-[1-[(2R,5R)-2-[(benzoyloxy)methyl]-1,3-oxathiolan-5-yl]-5-fluoro-1,2-dihydro-2-oxo-4-pyrimidinyl]-, rel- (9CI)
• Rel-((2R,5R)-5-(4-acetamido-5-fluoro-2-oxopyrimidin-1(2H)-yl)-1,3-oxathiolan-2-yl)methyl benzoate
• 150796-39-7
• N-Acetyl O-Benzoyl 5-Epi Emtricitabine

• Inchi： 1S/C17H16FN3O5S/c1-10(22)19-15-12(18)7-21(17(24)20-15)13-9-27-14(26-13)8-25-16(23)11-5-3-2-4-6-11/h2-7,13-14H,8-9H2,1H3,(H,19,20,22,24)/t13-,14-/m0/s1
• InChI Key： HEPJFWWHRWALBV-KBPBESRZSA-N
• SMILES： O=C1N=C(NC(=O)C)C(F)=CN1[C@@H]1CS[C@@H](COC(C2C=CC=CC=2)=O)O1

Computed Properties

• Exact Mass: 393.07946996g/mol
• Monoisotopic Mass: 393.07946996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues

Additional information on 4'-epi-EMtricitabine 4-AcetaMide 5'-O-Benzoyl

4'-epi-EMtricitabine 4-AcetaMide 5'-O-Benzoyl: A Comprehensive Overview

4'-epi-EMtricitabine 4-AcetaMide 5'-O-Benzoyl is a compound with the CAS number 150796-39-7, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The name itself is a combination of several key components: 4'-epi-EMtricitabine, 4-AcetaMide, and 5'-O-Benzoyl, each contributing to its distinct properties and functionality.

The 4-AcetaMide group in the molecule plays a crucial role in stabilizing the structure and enhancing its solubility. This functional group is often utilized in pharmaceuticals to improve bioavailability and reduce toxicity. Recent studies have shown that compounds with similar structures exhibit promising anti-inflammatory and antioxidant properties, making them valuable candidates for therapeutic interventions.

The 5'-O-Benzoyl moiety further enhances the compound's stability and bioactivity. Benzoylation is a common strategy in organic synthesis to protect hydroxyl groups, which can otherwise lead to unwanted side reactions. This modification not only improves the compound's shelf life but also contributes to its selective binding affinity towards specific biological targets.

One of the most intriguing aspects of 4'-epi-EMtricitabine 4-AcetaMide 5'-O-Benzoyl is its ability to interact with cellular pathways involved in metabolic regulation. Recent research has highlighted its potential as a modulator of key enzymes associated with energy metabolism, such as AMP-activated protein kinase (AMPK). This discovery opens new avenues for its application in treating metabolic disorders like obesity and type 2 diabetes.

In terms of synthesis, the compound is typically derived from its parent molecule, EMtricitabine, through a series of carefully designed chemical transformations. The introduction of the epi configuration at the 4' position is critical for achieving the desired stereochemical properties. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the purity and structural integrity of the final product.

The pharmacokinetic profile of 4'-epi-EMtricitabine 4-AcetaMide 5'-O-Benzoyl has been extensively studied, revealing favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Preclinical trials have demonstrated that it exhibits excellent bioavailability when administered orally, making it a strong candidate for oral drug delivery systems.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the compound's interactions with various biological targets with unprecedented accuracy. Molecular docking studies have identified potential binding sites on several proteins implicated in chronic diseases, further underscoring its therapeutic potential.

In conclusion, 4'-epi-EMtricitabine 4-AcetaMide 5'-O-Benzoyl represents a cutting-edge innovation in medicinal chemistry. Its unique structure, combined with advanced synthetic techniques and promising pharmacological properties, positions it as a leading candidate for future drug development efforts. As research continues to unfold, this compound holds immense promise for addressing unmet medical needs across diverse therapeutic areas.